Cas no 221198-74-9 (6-Bromo-2,3-dimethylquinazolin-4-one)

6-Bromo-2,3-dimethylquinazolin-4-one is a brominated quinazolinone derivative with a molecular formula of C₁₀H₉BrN₂O. This heterocyclic compound features a quinazolin-4-one core substituted with bromine at the 6-position and methyl groups at the 2- and 3-positions, enhancing its reactivity and utility in organic synthesis. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The bromine substituent offers a versatile handle for further functionalization via cross-coupling reactions. High purity and consistent quality ensure reliable performance in synthetic applications. This compound is typically handled under standard laboratory conditions, with appropriate precautions for brominated organic materials.
6-Bromo-2,3-dimethylquinazolin-4-one structure
221198-74-9 structure
Product Name:6-Bromo-2,3-dimethylquinazolin-4-one
CAS No:221198-74-9
MF:C10H9BrN2O
MW:253.095261335373
CID:6027564
PubChem ID:20800076
Update Time:2025-06-14

6-Bromo-2,3-dimethylquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2,3-dimethyl-3,4-dihydroquinazolin-4-one
    • 6-bromo-2,3-dimethylquinazolin-4-one
    • AT33893
    • EN300-7431747
    • 6-BROMO-2,3-DIMETHYLQUINAZOLIN-4(3H)-ONE
    • SCHEMBL9919073
    • 221198-74-9
    • Z3752625782
    • 6-Bromo-2,3-dimethylquinazolin-4-one
    • Inchi: 1S/C10H9BrN2O/c1-6-12-9-4-3-7(11)5-8(9)10(14)13(6)2/h3-5H,1-2H3
    • InChI Key: RFHJQWSONXBSBB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(N(C)C(C)=N2)=O

Computed Properties

  • Exact Mass: 251.98983g/mol
  • Monoisotopic Mass: 251.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 32.7Ų

6-Bromo-2,3-dimethylquinazolin-4-one Pricemore >>

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Additional information on 6-Bromo-2,3-dimethylquinazolin-4-one

Comprehensive Analysis of 6-Bromo-2,3-dimethylquinazolin-4-one (CAS No. 221198-74-9): Properties, Applications, and Research Insights

6-Bromo-2,3-dimethylquinazolin-4-one (CAS No. 221198-74-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This quinazolinone derivative features a bromine substituent at the 6-position and methyl groups at the 2- and 3-positions, which contribute to its unique reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents.

The molecular structure of 6-Bromo-2,3-dimethylquinazolin-4-one (CAS 221198-74-9) offers distinct advantages in medicinal chemistry. Its bromine atom serves as a versatile handle for further functionalization through cross-coupling reactions, while the quinazolinone core is known to interact with biological targets such as enzymes and receptors. Recent studies highlight its potential in developing anticancer compounds, with particular interest in its ability to modulate cellular signaling pathways.

In the context of current research trends, 6-Bromo-2,3-dimethylquinazolin-4-one aligns with the growing demand for small molecule therapeutics. The compound's structural motif appears in several investigational drugs, especially those targeting protein-protein interactions – a hot topic in drug design circles. Its synthetic versatility also makes it valuable for creating libraries of analogs in high-throughput screening campaigns.

From a material science perspective, CAS 221198-74-9 has shown promise in the development of organic electronic materials. The quinazolinone scaffold can contribute to electron transport properties, making it interesting for OLED applications and molecular sensors. Researchers are investigating its photophysical characteristics to optimize performance in these emerging technologies.

The synthesis of 6-Bromo-2,3-dimethylquinazolin-4-one typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclocondensation reactions followed by selective bromination. Recent methodological improvements have focused on green chemistry approaches, addressing the pharmaceutical industry's push toward more sustainable synthesis practices.

Analytical characterization of 221198-74-9 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural features, which are critical for structure-activity relationship studies. The crystalline form of the material has been particularly well-studied to understand its solid-state properties.

In the realm of intellectual property, 6-Bromo-2,3-dimethylquinazolin-4-one appears in numerous patents related to therapeutic applications. This reflects the compound's importance in pharmaceutical development and the competitive landscape of drug discovery. Companies and academic institutions are actively investigating its derivatives for various indications.

The commercial availability of CAS 221198-74-9 from specialty chemical suppliers has facilitated its widespread use in research. Current market trends show increasing demand for this research chemical, particularly from biotechnology companies engaged in targeted therapy development. Proper handling and storage recommendations emphasize protection from light and moisture to maintain stability.

Future research directions for 6-Bromo-2,3-dimethylquinazolin-4-one may explore its potential in combination therapies and drug delivery systems. The compound's pharmacokinetic properties and metabolic stability represent important areas for further investigation as researchers seek to translate its potential into clinical applications.

From a regulatory standpoint, while 221198-74-9 is currently used primarily in research settings, its progression toward preclinical development would require comprehensive safety evaluation. The scientific community continues to monitor its biological profile through ongoing mechanistic studies and toxicological assessments.

In summary, 6-Bromo-2,3-dimethylquinazolin-4-one (CAS 221198-74-9) represents a valuable chemical entity with diverse applications across pharmaceutical research and material science. Its unique structural features and demonstrated biological activities position it as an important compound in modern chemical biology and medicinal chemistry research programs worldwide.

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